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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-bromodihydrofuran-2(3H)-one (also known as a-bromo-y-
butyrolactone), a key intermediate in various synthetic applications. Understanding the stability
profile of this compound is critical for ensuring its quality, efficacy, and safety in research and
development.

Core Stability Profile

3-bromodihydrofuran-2(3H)-one is a lactone that is generally considered stable under
recommended storage conditions. However, its structure, featuring a lactone ring and a
bromine atom at the alpha position, makes it susceptible to certain degradation pathways,
primarily hydrolysis and dehydrohalogenation. The presence of moisture and elevated
temperatures can accelerate these degradation processes.

General Stability

According to safety data sheets, the product is considered stable, and hazardous
polymerization is not expected to occur.[1] However, like many brominated organic compounds,
it can be sensitive to light and incompatible with strong oxidizing agents and strong bases.

Quantitative Stability Data
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Detailed quantitative data on the degradation kinetics of 3-bromodihydrofuran-2(3H)-one under

various stress conditions (e.g., pH, temperature, light) is not extensively available in public

literature. The information presented below is a summary of qualitative and semi-quantitative

findings from available sources.

Parameter Condition Observation Source
A related brominated
Thermal Stability 4°C lactone was found to [2]

be stable for months.

Elevated

Temperatures

Heating may cause
decomposition and
lead to the violent

rupture of containers.

[1]

[1]

Hydrolytic Stability

Presence of

Water/Moisture

Susceptible to
hydrolysis, which is
accelerated by acidic

or basic conditions.

General chemical

knowledge of lactones

Should be protected

from light, as is

General chemical

Photostability Exposure to Light common for
) knowledge
brominated
compounds.
o Strong Oxidizing )
Compatibility Incompatible. [1]

Agents

Strong Bases

Incompatible; can
promote hydrolysis
and

dehydrohalogenation.

General chemical

knowledge

Acetone

Stable under reflux
conditions for several

hours.

[3]
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Potential Degradation Pathways

The primary degradation pathways for 3-bromodihydrofuran-2(3H)-one are anticipated to be
hydrolysis of the lactone ring and elimination of hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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